Barium(2+);2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate
Barium(2+);2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate
Brand Name:
Vulcanchem
CAS No.:
18744-58-6
VCID:
VC0103461
InChI:
InChI=1S/C10H16N2O8.Ba/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2/p-2
SMILES:
C(C[NH+](CC(=O)[O-])CC(=O)[O-])[NH+](CC(=O)[O-])CC(=O)[O-].[Ba+2]
Molecular Formula:
C10H12BaN2Na2O8
Molecular Weight:
427.55 g/mol
Barium(2+);2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate
CAS No.: 18744-58-6
Main Products
VCID: VC0103461
Molecular Formula: C10H12BaN2Na2O8
Molecular Weight: 427.55 g/mol
![Barium(2+);2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate - 18744-58-6](/images/no_structure.jpg)
| CAS No. | 18744-58-6 |
|---|---|
| Product Name | Barium(2+);2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate |
| Molecular Formula | C10H12BaN2Na2O8 |
| Molecular Weight | 427.55 g/mol |
| IUPAC Name | barium(2+);2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate |
| Standard InChI | InChI=1S/C10H16N2O8.Ba/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2/p-2 |
| Standard InChIKey | MASKRDCJSCCWNE-UHFFFAOYSA-L |
| SMILES | C(C[NH+](CC(=O)[O-])CC(=O)[O-])[NH+](CC(=O)[O-])CC(=O)[O-].[Ba+2] |
| Canonical SMILES | C(C[NH+](CC(=O)[O-])CC(=O)[O-])[NH+](CC(=O)[O-])CC(=O)[O-].[Ba+2] |
| PubChem Compound | 5150302 |
| Last Modified | Nov 11 2021 |
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